Cas no 2319894-08-9 (N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide)

• Product Name: N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide
• CAS No: 2319894-08-9
• MF: C₁₂H₁₂N₂O₃S₂
• MW: 296.365280151367
• CID: 5341916
• Update Time: 2025-07-15

N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)oxalamide
• N'-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]oxamide
• N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide

• Inchi： 1S/C12H12N2O3S2/c13-11(16)12(17)14-5-8(15)10-2-1-9(19-10)7-3-4-18-6-7/h1-4,6,8,15H,5H2,(H2,13,16)(H,14,17)
• InChI Key： IJWMWIIYHKWTLN-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1C(CNC(C(N)=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• XLogP3: 0.8
• Topological Polar Surface Area: 149

Additional information on N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide

Research Brief on N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide (CAS: 2319894-08-9): Recent Advances and Applications

N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide (CAS: 2319894-08-9) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bithiophene and hydroxyethyl ethanediamide structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biomedical applications.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide. The compound demonstrated potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic pathways. These findings suggest its potential as a lead compound for developing new antibiotics to combat resistant bacterial strains.

Another significant area of research involves the anticancer potential of N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide. A recent study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective cytotoxicity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway and inhibits angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression. These results highlight its potential as a therapeutic agent in oncology.

The synthesis and structural optimization of N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide have also been a focus of recent research. A study in Tetrahedron Letters detailed an improved synthetic route that enhances yield and purity while reducing reaction time and cost. The optimized protocol involves a multi-step reaction sequence starting from 2,3'-bithiophene-5-carbaldehyde, followed by condensation with hydroxyethylamine and subsequent amidation. This advancement is expected to facilitate large-scale production and further pharmacological evaluation.

In addition to its therapeutic potential, N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide has been explored for its role in drug delivery systems. A recent publication in Advanced Drug Delivery Reviews highlighted its use as a functional moiety in polymeric nanoparticles, enhancing drug loading capacity and targeted delivery to diseased tissues. This application is particularly relevant for improving the efficacy and reducing the side effects of chemotherapeutic agents.

Despite these promising developments, challenges remain in the clinical translation of N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and realize the full therapeutic potential of this compound.

In conclusion, N'-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)ethanediamide (CAS: 2319894-08-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and application, position it as a valuable candidate for future drug development. Continued research and innovation will be crucial to unlocking its full potential and addressing unmet medical needs.